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Compound of Interest

Compound Name: Z-Ala-gln-OH

CAS No.: 21467-17-4

Cat. No.: B2798773

Get Quote

Part 1: Executive Summary & Operational Directive
Status: Non-Hazardous / Chemical Waste Immediate Action: Segregate from biological waste

streams. Do not dispose of down the drain.

While Z-Ala-Gln-OH (N-Carbobenzyloxy-L-alanyl-L-glutamine) is generally classified as non-

hazardous under GHS and OSHA standards, it is a chemical intermediate used in peptide

synthesis.[1] Unlike its deprotected counterpart (Ala-Gln), which is used as a cell culture

supplement, the Z-protected form contains a carbobenzyloxy (Cbz) group that alters its

solubility and biological availability.[1]

Core Directive: Treat all bulk quantities and stock solutions as Chemical Waste. Do not treat as

"bio-waste" unless the compound has been introduced into a biological medium (e.g., cell

culture with viral vectors).[1]

Part 2: Chemical Profile & Hazard Assessment
To ensure safe handling, operators must understand the physicochemical properties that

dictate disposal logic.
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Property Specification Operational Implication

Chemical Name
N-Carbobenzyloxy-L-alanyl-L-

glutamine
Official manifest name.[1]

Abbreviation Z-Ala-Gln-OH Labeling identifier.[1][2]

Molecular Weight ~351.35 g/mol N/A

Solubility
Low in water; Soluble in

DMSO, DMF, Methanol

Crucial: Waste is often mixed

with organic solvents.

Stability

Stable at Room Temp; Cbz

group requires H₂/Pd or HBr to

remove.

Will not degrade quickly in

standard landfills/drains;

persistence risk.

RCRA Status
Non-Hazardous (Not P- or U-

listed)

No specific EPA waste code,

but "Non-Regulated Chemical

Waste" applies.[1]

The "Why" Behind the Protocol (Causality):

Drain Prohibition: Although non-toxic, peptide derivatives have high nitrogen content.

Releasing them into sewage systems contributes to eutrophication (nutrient loading) in local

water systems.[1] Furthermore, the Z-group increases hydrophobicity, posing a risk of

precipitation and clogging in plumbing traps compared to free amino acids.

Segregation: The Z-protecting group renders the molecule distinct from standard "food-

grade" amino acids.[1] It should not be mixed with oxidizers (e.g., perchlorates) in waste

drums to avoid potential (though low-risk) nitration reactions of the benzyl ring.[1]

Part 3: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Excess Powder)
Applicable for: Expired shelf stock, spilled powder, or weighing boat residues.[1]

Containment: Do not sweep dust into the air.[1] Use a damp paper towel to capture fine

particulates if a spill occurs.[1]
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Packaging: Transfer the solid material into a clear, chemically resistant polyethylene bag or a

wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag (green or white label, depending on facility color codes

for non-regulated waste).

Text: "Non-Regulated Chemical Waste: Z-Ala-Gln-OH Solid."[1]

Disposal Stream: Route to High-Temperature Incineration.

Reasoning: Incineration ensures complete destruction of the peptide backbone and the

benzyl carbamate moiety, leaving no organic residue.

Scenario B: Liquid Waste (Solvent-Based)
Applicable for: Stock solutions in DMSO, DMF, or Methanol.[1]

Solvent Identification: The disposal path is dictated by the solvent, not the peptide.

If in DMSO/DMF: Segregate into "Non-Halogenated Organic Waste."[1]

If in Methanol/Ethanol: Segregate into "Flammable Solvents Waste."[1]

pH Check: Ensure the solution pH is between 5 and 9. If the solution was part of a synthesis

reaction involving acids (TFA) or bases, neutralize before adding to the main carboy to

prevent exothermic reactions in the waste drum.

Labeling: List all components.

Example: "Waste DMSO (99%), Z-Ala-Gln-OH (<1%)."[1]

Scenario C: Aqueous/Buffer Waste (Cell Culture Context)
Applicable for: Experimental buffers where Z-Ala-Gln-OH was used as a cleavage substrate or

control.[1]

Deactivation: If the solution contains biological agents (cells, bacteria), add bleach to a final

concentration of 10% and let stand for 30 minutes.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2798773/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-z-ala-gln-oh-1
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://www.benchchem.com/product/b2798773/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-z-ala-gln-oh-1
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://www.benchchem.com/product/b2798773/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-z-ala-gln-oh-1
https://pubchem.ncbi.nlm.nih.gov/compound/14534789
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2798773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drain Disposal (ONLY if permitted by local EHS):

Condition: If the concentration is <10 mM and the total volume is <5 Liters, and it contains

no heavy metals or toxic solvents.

Action: Flush with 20x excess water.[1]

Warning: If in doubt, default to Liquid Chemical Waste drums.

Part 4: Visual Decision Workflow
The following diagram illustrates the logical decision tree for disposing of Z-Ala-Gln-OH based

on its physical state and solvent matrix.
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Start: Z-Ala-Gln-OH Waste

Determine Physical State

Solid (Powder) Liquid (Solution)

Bag/Jar & Label:
'Non-Regulated Chemical Waste' Identify Solvent Base

Organic (DMSO, DMF, MeOH) Aqueous (Water/Buffer)

Dispose as Solvent Waste
(Flammable or Non-Halogenated) Contains Biologicals?

Yes No

Bleach (10%) -> Drain
(If <5L and permitted) Aqueous Chemical Waste Drum

Click to download full resolution via product page

Figure 1: Decision matrix for Z-Ala-Gln-OH disposal, prioritizing solvent identification and

biological segregation.[1]
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Part 5: References & Compliance Sources
Merck/Sigma-Aldrich. (2025).[1] Safety Data Sheet: Z-Gln-OH / Peptide Derivatives.

Retrieved from [1]

Note: Provides hazard classification (Non-Hazardous) and physicochemical data.

U.S. Environmental Protection Agency (EPA). (2024).[1] Hazardous Waste Generators:

Managing Your Waste. Retrieved from

Note: Defines "Non-Hazardous" waste management hierarchy and RCRA compliance.

National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound

Summary for Z-Ala-Gln-OH Derivatives. Retrieved from [1]

Note: Used for molecular weight and solubility verification.

American Chemical Society (ACS).Guide to Chemical Waste Management in Academic

Labs. Retrieved from [1]

Note: Source for best practices regarding nitrogenous waste and drain disposal

restrictions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Z-Ala-gln-OH | C16H21N3O6 | CID 14534789 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Z-ALA-GLY-OH | 3235-17-4 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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